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Compound of Interest

Compound Name: 2-(Difluoromethyl)-6-fluoropyridine

CAS No.: 387398-49-4

Cat. No.: B1319512

Get Quote

2-(Difluoromethyl)-6-fluoropyridine is a fluorinated pyridine derivative of increasing interest

to the pharmaceutical and agrochemical industries. The incorporation of the difluoromethyl

(CF2H) group is a strategic choice in medicinal chemistry, as it can serve as a bioisostere for

hydroxyl, thiol, or amine groups, potentially enhancing metabolic stability, lipophilicity, and

binding affinity to biological targets[1][2]. Its structural similarity to intermediates used in the

synthesis of active compounds underscores its potential utility[3][4].

However, the very features that make fluorinated heterocycles valuable also necessitate a

rigorous approach to their handling. Compounds in this class are often volatile, flammable, and

can exhibit significant toxicity. The thermal decomposition of fluorinated organic molecules can

produce highly toxic and corrosive substances, such as hydrogen fluoride (HF) gas[3][5]. This

guide provides a comprehensive overview of the anticipated hazards and outlines best

practices for the safe handling, storage, and emergency response related to 2-
(Difluoromethyl)-6-fluoropyridine, based on expert analysis of its closest chemical relatives.

Section 1: Hazard Identification and Classification
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Based on the profiles of structurally similar compounds, 2-(Difluoromethyl)-6-fluoropyridine
should be treated as a hazardous substance. The primary hazards are associated with its

flammability and its toxicity via inhalation, ingestion, and skin contact.

GHS Hazard Classification (Anticipated)

Pictogram GHS Class Hazard Statement Source(s)

Flame
Flammable Liquid,

Category 3

H226: Flammable

liquid and Vapour
[3][6][7][8]

Exclamation Mark
Acute Toxicity (Oral),

Category 4

H302: Harmful if

swallowed
[3][9]

Exclamation Mark

Acute Toxicity

(Inhalation), Category

4

H332: Harmful if

inhaled
[3]

Exclamation Mark

Skin

Corrosion/Irritation,

Category 2

H315: Causes skin

irritation
[6][9][10][11]

Exclamation Mark

Serious Eye

Damage/Eye Irritation,

Category 2

H319: Causes serious

eye irritation
[6][9][10][11]

Exclamation Mark

Specific Target Organ

Toxicity (Single

Exposure), Category 3

H335: May cause

respiratory irritation
[6][9][10][11]

Health Hazard

Harmful to aquatic life

with long lasting

effects

H412: Harmful to

aquatic life with long

lasting effects

[3]

Primary Routes of Exposure and Health Effects:

Inhalation: Harmful if inhaled[3]. Vapors may cause respiratory tract irritation, dizziness, or

suffocation[5][10][12].
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Skin Contact: Causes skin irritation[6][9][10]. Prolonged contact may lead to redness and

discomfort.

Eye Contact: Causes serious eye irritation[6][9][10][12]. Direct contact with the liquid or

vapors can result in pain, watering, and redness.

Ingestion: Harmful if swallowed[3]. May cause gastrointestinal irritation with symptoms such

as nausea, vomiting, and diarrhea[5][12].

Section 2: Physical, Chemical, and Reactivity Profile
Understanding the physicochemical properties of a compound is fundamental to its safe

handling.

Physical and Chemical Properties (Predicted and from Analogs)

Property Value Source(s)

Molecular Formula C₆H₄F₃N [4]

Molecular Weight 163.10 g/mol [4]

Appearance Colorless to reddish liquid [3][5][7]

Boiling Point ~124-139 °C [4][5][7]

Melting Point
-15.2 °C (for 2-Fluoro-6-

(trifluoromethyl) pyridine)
[3]

Flash Point
~33 °C (for 2,6-

Difluoropyridine)
[5][7]

Density ~1.26 - 1.40 g/cm³ [3][5]

Vapor Density >1 (Heavier than air) [5][7]

Stability and Reactivity:

Reactivity: Vapors may form explosive mixtures with air and can travel a considerable

distance to an ignition source and flash back[3][5][8].
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Chemical Stability: The compound is expected to be stable under recommended storage

conditions[5].

Conditions to Avoid: Keep away from heat, sparks, open flames, hot surfaces, and static

discharge[3][5][7].

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases[3][7].

Hazardous Decomposition Products: Thermal decomposition can be extremely dangerous,

producing toxic fumes including carbon monoxide, carbon dioxide, nitrogen oxides, and

highly toxic hydrogen fluoride (HF) gas[3][5].

Section 3: Safe Handling, Storage, and Personal
Protection
A multi-layered approach to safety, incorporating engineering controls, administrative

procedures, and personal protective equipment (PPE), is essential. This is often visualized as

the "Hierarchy of Controls."
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Hierarchy of Controls for 2-(Difluoromethyl)-6-fluoropyridine

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

PPE
(Gloves, Goggles, Lab Coat)

(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of Controls, from most to least effective.

Engineering Controls:

The primary engineering control for handling this volatile and hazardous compound is a

certified chemical fume hood. Ventilation must be adequate to keep airborne concentrations

below any established exposure limits[5][10]. Facilities must be equipped with an eyewash

station and a safety shower in the immediate vicinity of the handling area[10].

Personal Protective Equipment (PPE):
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A standard PPE ensemble is required at all times when handling this chemical.

PPE Category Specification Source(s)

Eye/Face Protection
Chemical safety goggles or a

face shield.
[5][6][10][11]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron.

[5][6][10]

Body Protection
Long pants and closed-toe

shoes are mandatory.
[5][12]

Respiratory Protection

Not typically required if

handled inside a fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

[5][11]

Protocols for Safe Handling and Storage:

Handling Protocol:

Preparation: Before starting work, ensure the chemical fume hood is functioning correctly.

Clear the workspace of any unnecessary items and potential ignition sources.

PPE: Don the complete, required PPE ensemble.

Grounding: When transferring the liquid from one container to another, ground and bond

both containers to prevent the buildup of static electricity, which could ignite the flammable

vapors[3][5][7].

Dispensing: Use only non-sparking tools for all operations[5][7]. Dispense the liquid slowly

and carefully to minimize splashing and vapor generation.
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Hygiene: Avoid breathing vapors[10]. Do not eat, drink, or smoke in the handling area[3].

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory[3][6][10].

End of Use: Securely close the container immediately after use[3][5][6].

Storage Protocol:

Store in a cool, dry, and well-ventilated area designated for flammable liquids[5][7].

Keep the container tightly closed to prevent leakage and evaporation[3][6].

Store away from heat, sparks, open flames, and any sources of ignition[5][7].

Segregate from incompatible materials such as strong oxidizing agents[3][7].

Section 4: Emergency Procedures
Rapid and correct response during an emergency is critical to minimizing harm.

First-Aid Measures:
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Exposure Route First-Aid Protocol Source(s)

Inhalation

Immediately move the person

to fresh air. If breathing is

difficult or has stopped, provide

artificial respiration. Seek

immediate medical attention.

[3][5][7][10]

Skin Contact

Immediately remove all

contaminated clothing. Flush

the affected skin area with

copious amounts of water for

at least 15 minutes. Seek

medical attention if irritation

persists.

[3][5][6][10]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[5][6][7][10]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[3][5][6][10]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-

resistant foam[3][6]. Water spray can be used to cool fire-exposed containers but may be

ineffective at extinguishing the fire itself[5][7].
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Unsuitable Extinguishing Media: Do NOT use a direct water jet, as it may spread the

flammable liquid[6].

Specific Hazards: The compound is flammable and its vapors can form explosive mixtures

with air[8]. Combustion produces highly toxic and corrosive gases, including hydrogen

fluoride (HF)[3][5]. Containers may explode when heated[7].

Protective Equipment for Firefighters: Firefighters must wear full protective gear and a self-

contained breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or

other positive pressure mode[5][6].

Accidental Release Measures (Spill Response):

A clear, systematic approach is necessary to manage a spill effectively.
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Caption: A systematic workflow for responding to a chemical spill.
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Detailed Spill Protocol:

Evacuate and Alert: Immediately evacuate non-essential personnel from the spill area. Alert

colleagues and the area supervisor.

Control Hazards: Shut off all potential ignition sources (e.g., hot plates, motors) and increase

ventilation by opening the fume hood sash[5][6][7][8].

Don PPE: Wear the appropriate PPE, including respiratory protection if the spill is large or

outside of a fume hood.

Containment: Prevent the spill from spreading or entering drains by using an inert absorbent

material like dry sand, earth, or vermiculite[5][7].

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a

clearly labeled, sealable container for hazardous waste disposal[5][7].

Decontamination: Clean the spill area and any contaminated equipment thoroughly. Wash

with soap and water.

Disposal: Dispose of the waste according to institutional and local environmental

regulations[3].

Section 5: Toxicological and Ecological Impact
While comprehensive data for 2-(Difluoromethyl)-6-fluoropyridine is lacking, information

from analogs provides critical insight.

Toxicological Data (from 2-Fluoro-6-(trifluoromethyl) pyridine)

Test Result Species Source(s)

LD50 (Oral) 500 mg/kg Rat [3]

LD50 (Dermal) >2500 mg/kg Rat [3]

LC50 (Inhalation) 3075 ppm Rat (male) [3]
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Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data is available for these

endpoints, but in the absence of data, caution is warranted[3].

Ecotoxicity:

The compound is classified as harmful to aquatic life with long-lasting effects[3]. It should not

be allowed to enter drains or waterways[6][7][9].

Section 6: Disposal Considerations
Chemical waste must be managed responsibly to protect human health and the environment.

Waste Classification: This material and its container must be disposed of as hazardous

waste.

Disposal Method: Disposal should be handled by a licensed professional waste disposal

service. Do not dispose of it with household garbage or allow it to reach the sewage system.

All disposal practices must comply with federal, state, and local regulations[3][10].

Conclusion
2-(Difluoromethyl)-6-fluoropyridine is a valuable compound for chemical research and

development, but it possesses significant hazards, including flammability and toxicity.

Professionals in research and drug development must approach its use with a comprehensive

understanding of these risks. Adherence to the principles outlined in this guide—grounded in

data from close structural analogs—is paramount. By implementing robust engineering

controls, wearing appropriate personal protective equipment, following established safe

handling protocols, and being prepared for emergencies, researchers can mitigate the risks

and work safely with this and other novel chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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